N-(4-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Enantioselective Synthesis
- Enantioselective Synthesis for Medicinal Chemistry : N-(4-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride is used in the enantioselective synthesis of cis-3-fluoropiperidin-4-ol, a valuable component in medicinal chemistry. This process involves enantioselective fluorination, using primary amines like α-methylbenzylamine for similar levels of enantioselectivity, making it an important building block (Shaw et al., 2013).
Structural Analysis and Synthesis
- Conformational Analysis and Crystal Structure : This compound is analyzed for its conformational properties in the solution state, especially for the piperidin ring. Such studies help in understanding the structural behavior of this compound in various states (Ribet et al., 2005).
- Synthesis and Evaluation as Anti-tubercular Agents : This compound is part of a systematic study to explore structure-activity relationships influencing potency, particularly in the context of tuberculosis drug discovery (Odingo et al., 2014).
Solvent Effects and Chemical Reactions
- Solvent Effects on Aromatic Nucleophilic Substitution Reactions : Studies focus on understanding the kinetics of reactions involving compounds like this compound in various solvent mixtures, which is crucial in fine-tuning chemical reactions for specific outcomes (Mancini et al., 1999; Nudelman et al., 1986).
Pharmacology and Drug Development
- Pharmacokinetic Studies of ALK Inhibitors : This compound has been a part of studies to understand the pharmacokinetics of novel inhibitors, particularly in the context of treatments for cancer (Teffera et al., 2013).
- Preclinical Pharmacology of NMDA Receptor Antagonists : Its role in the development of receptor antagonists for major depressive disorder has been explored, emphasizing its utility in neuropharmacology (Garner et al., 2015).
Safety and Hazards
According to the Safety Data Sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing . If it comes in contact with skin or eyes, it should be rinsed with water . If swallowed, the mouth should be rinsed and a poison center or doctor should be contacted if the person feels unwell . The compound should be kept away from heat, sparks, open flames, and hot surfaces .
Properties
IUPAC Name |
N-[(4-fluoro-2-methylphenyl)methyl]piperidin-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2.2ClH/c1-10-8-12(14)3-2-11(10)9-16-13-4-6-15-7-5-13;;/h2-3,8,13,15-16H,4-7,9H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLQXBYUMRHYODG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)CNC2CCNCC2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21Cl2FN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.